1-(4-bromophenyl)-5-(chloromethyl)-1H-tetrazole

• IUPAC Name: 1-(4-bromophenyl)-5-(chloromethyl)tetrazole
• InChI: InChI=1S/C8H6BrClN4/c9-6-1-3-7(4-2-6)14-8(5-10)11-12-13-14/h1-4H,5H2
• InChI Key: XZSXORLAFKCIIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=N2)CCl)Br
• Molecular Formula: C8H6BrClN4
• DSSTOX Substance ID: DTXSID801233294
• Molecular Weight: 273.52 g/mol
• CAS RN: 890095-45-1

Description

1-(4-bromophenyl)-5-(chloromethyl)-1H-tetrazole is a chemical compound that belongs to the family of tetrazoles. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science.

Scientific Research Applications

1. Structural Analysis and Molecular Docking

5-(4-chlorophenyl)-1-{4-(methylsulfonyl)phenyl}-1H-tetrazole, a compound structurally similar to 1-(4-bromophenyl)-5-(chloromethyl)-1H-tetrazole, has been studied for its crystal structure and molecular docking. X-ray crystallography revealed that the tetrazole rings are planar and the aryl rings show no conjugation to the tetrazole groups. This compound was also explored for its potential as a COX-2 inhibitor through molecular docking studies (Al-Hourani et al., 2015).

2. Synthesis and Characterization

The synthesis of 1-(4-bromophenyl)-1H-tetrazol-5-amine and its related amide derivatives has been reported. An efficient one-pot synthesis method using 4-bromoaniline as the starting material was developed. This process highlights the versatile chemistry and potential applications of tetrazole derivatives (Yang et al., 2017).

3. Coordination Polymers and Luminescence

Research on 4-substituted tetrazole–benzoate ligands, closely related to 1-(4-bromophenyl)-1H-tetrazole, led to the synthesis of various metal–organic coordination polymers. These polymers demonstrated unique luminescent properties and magnetic behaviors, indicating potential applications in material science (Sun et al., 2013).

4. Corrosion Inhibition

5-Phenyltetrazole derivatives, similar to this compound, have been evaluated as inhibitors for copper corrosion. Experimental and DFT methods revealed their efficacy in corrosion inhibition, with particular derivatives showing remarkable results (Tan et al., 2019).

5. Photophysical and Computational Studies

Novel coumarin pyrazoline moieties combined with tetrazoles have been synthesized and characterized. These compounds demonstrated significant photophysical properties, suggesting their potential application in photonic and electronic devices (Kumbar et al., 2018).